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4-Octadecylaniline synthesis from 1-
octadecanol and aniline

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 4-Octadecylaniline

CAS No.: 114235-67-5

Cat. No.: S1488594

Introduction to 4-Octadecylaniline

4-Octadecylaniline is an aromatic amine with a long alkyl chain, making it a valuable intermediate in
organic and materials chemistry. This compound is particularly useful for synthesizing Schiff's base liquid
crystalline compounds [1] and has been used in the fabrication of specialized Langmuir-Blodgett films for
pyroelectric activity assessment [2] [3]. The following sections provide a detailed, practical guide for its

synthesis, characterization, and application.

Synthesis Protocol: 4-Octadecylaniline from 1-
Octadecanol and Aniline

This protocol is adapted from a literature-guided synthesis route [3].

Reagents and Materials

Reagent/Material Specification | Purity Purpose

1-Octadecanol Reagent grade Alkylating agent
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Reagent/Material

Aniline

Aniline hydrochloride

Zinc chloride (ZnCl2)
Sodium hydroxide (NaOH)

Suitable organic solvent

Equipment

¢ Round-bottom flask (250 mL)

e Condenser

Specification | Purity

Reagent grade

Reagent grade

Reagent grade

Reagent grade

e.g., Toluene, Hexane

e Heating mantle with temperature control

e Thermometer

e Magnetic stirrer and stir bar
e Separatory funnel (250 mL)
e Buchner funnel and filter paper

e Rotary evaporator
e Melting point apparatus

Step-by-Step Procedure

Purpose

Amine source

Reaction catalyst/acid source

Lewis acid catalyst

For work-up and pH adjustment

For extraction and purification

¢ Reaction Setup: In a 250 mL round-bottom flask, combine 1-octadecanol, aniline, and aniline

hydrochloride in the molar ratios reported in the literature [3]. Add a catalytic amount of zinc

chloride (ZnCl2).

¢ Heating and Reaction: Attach a condenser and heat the reaction mixture to 240-250 °C with stirring.
Maintain this temperature for 1 hour [3].
¢ Cooling: After the reaction time is complete, carefully remove the heat source and allow the mixture

to cool to approximately 70 °C.

e Base Treatment: Slowly add a solution of sodium hydroxide (NaOH) to the cooled reaction mixture.
Stir at 70 °C for 2 hours to hydrolyze any intermediates and liberate the free aniline derivative [3].

e Work-up and Isolation:

o Allow the mixture to cool to room temperature.
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o Transfer the mixture to a separatory funnel and add a suitable organic solvent (e.g., toluene)
and water.

o Separate the organic layer.

o Wash the organic layer repeatedly with water until the agueous washes are neutral.

o Dry the organic layer over an anhydrous drying agent (e.g., magnesium sulfate or sodium
sulfate).

o Purification:

o Filter the solution to remove the drying agent.

o Concentrate the filtrate using a rotary evaporator to obtain a crude solid.

o The crude product can be further purified by recrystallization from a suitable solvent like
ethanol or hexane to yield pure 4-Octadecylaniline as a solid.

Safety and Characterization Data

Physicochemical Properties [2] [3]

Property Value

CAS Number 114235-67-5

Molecular Formula C24HasN

Molecular Weight 345.61 g/mol

Melting Point 59 -63 °C

Boiling Point 240 - 245 °C at 0.4 mmHg
Density 0.9+£0.1g/cm?

Flash Point 196.4 °C

predicted pKa 4.95+0.10

Hazard and Safety Information [2]
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e Signal Word: Warning
e Hazard Statements:
o H315: Causes skin irritation
o H319: Causes serious eye irritation
o H335: May cause respiratory irritation
e Precautionary Statements: P261, P305+P351+P338
e Personal Protective Equipment (PPE): It is recommended to use gloves, eyeshadows, and an
appropriate respirator when handling this compound.

Analytical Methods for Characterization

The following methods can be used to confirm the identity and purity of the synthesized product.

e Thin-Layer Chromatography (TLC): Monitor reaction progress and check purity.
¢ High-Performance Liquid Chromatography (HPLC): Determine purity quantitatively. The method
developed for Furosemide, using a C18 column and a mobile phase of 0.1% acetic acid and
acetonitrile, can serve as a reference for method development [4].
¢ Melting Point: Determine the melting point and compare it to the literature value (59-63 °C) as a
primary purity check [2] [3].
e Spectroscopic Analysis:
o 'H NMR & **C NMR: For definitive structural confirmation.
o Mass Spectrometry: To confirm molecular weight.

Application in Schiff's Base Synthesis

A key application of 4-Octadecylaniline is the synthesis of liquid crystalline Schiff's base compounds. The

general workflow for this application is as follows:
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Experimental Details for Condensation:

e Reaction: Equimolar amounts of 4-Octadecylaniline and the requisite aldehyde (e.g., p-n-

decyloxybenzaldehyde, p-n-octadecyloxybenzaldehyde) are dissolved in a warm, anhydrous organic
solvent like ethanol or toluene.

e Catalysis: A few drops of an acid catalyst (e.g., glacial acetic acid) may be added.
e Stirring: The mixture is stirred under reflux for several hours.
¢ Isolation: The product is collected by filtration after cooling or by solvent evaporation, followed by

recrystallization.
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The resulting compounds, such as N-(p-n-decyloxybenzylidene)-p-n-octadecylaniline, exhibit various
liquid crystalline phases (smectic A, B, C, etc.), characterized by techniques like thermal microscopy (TM)

and differential scanning calorimetry (DSC) [1].

Conclusion

This protocol outlines a practical synthesis of 4-Octadecylaniline from commercially available starting
materials. The compound serves as a versatile building block, particularly in advanced materials science for

creating liquid crystalline systems with defined thermal and structural properties.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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